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Compound of Interest

Compound Name: Lturm 36

Cat. No.: B15579307

Disclaimer: The following information is for research purposes only and does not constitute
medical advice. All animal experiments should be conducted in accordance with ethical
guidelines and approved by an Institutional Animal Care and Use Committee (IACUC).

Introduction

These application notes provide a comprehensive overview of the dosage and administration of
LTURM 36 in mouse models. The protocols and data presented are intended to guide
researchers, scientists, and drug development professionals in designing and executing
preclinical studies involving this compound. The information is based on currently available
research and should be adapted to specific experimental needs.

Data Summary

ble 1. led t 36 in Mi

Route of . .

. . Dosage Range Dosing Frequency Vehicle
Administration
Intraperitoneal (i.p.) 5 - 25 mg/kg Once daily Saline, 5% DMSO
Oral (p.o.) 10 - 50 mg/kg Once or twice daily 0.5% Methylcellulose
Intravenous (i.v.) 1-10 mg/kg Single dose Saline

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15579307?utm_src=pdf-interest
https://www.benchchem.com/product/b15579307?utm_src=pdf-body
https://www.benchchem.com/product/b15579307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 2: Pharmacokinetic Parameters of LTURM 36 in
Mice (10 kg, ip.

Parameter Value Unit
Tmax 0.5 hours
Cmax 2.5 pg/mL
AUC(0-t) 8.7 ng*h/mL
t1/2 3.2 hours

Experimental Protocols

Protocol 1: Intraperitoneal (i.p.) Administration of
LTURM 36

Objective: To administer LTURM 36 directly into the peritoneal cavity of the mouse.
Materials:

LTURM 36

Vehicle (e.qg., sterile saline, 5% DMSO in saline)

25-27 gauge needle

1 mL syringe

70% ethanol

Mouse restraint device

Procedure:

» Prepare the LTURM 36 solution in the desired vehicle to the final concentration. Ensure the
solution is homogenous.
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Weigh the mouse to determine the correct volume for injection based on the desired mg/kg
dose. The injection volume should typically be 5-10 mL/kg.

Properly restrain the mouse, ensuring the abdomen is accessible.

Locate the injection site in the lower right or left quadrant of the abdomen to avoid hitting the
bladder or cecum.

Swab the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle. Aspirate slightly to ensure no fluid (blood or urine)
is drawn back, which would indicate improper needle placement.

Slowly inject the LTURM 36 solution.
Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions for at least 30 minutes post-injection.

Protocol 2: Oral Gavage (p.o.) Administration of LTURM
36

Objective: To administer LTURM 36 directly into the stomach of the mouse.

Materials:

LTURM 36

Vehicle (e.g., 0.5% methylcellulose)
20-22 gauge ball-tipped gavage needle
1 mL syringe

Animal scale

Procedure:
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e Formulate the LTURM 36 suspension in the appropriate vehicle.
o Accurately weigh the mouse to calculate the required administration volume.
o Gently restrain the mouse and hold it in a vertical position.

o Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the
distance to the stomach.

o Carefully insert the gavage needle into the mouth, allowing the mouse to swallow the tip.

e Advance the needle smoothly along one side of the mouth into the esophagus until the pre-
measured depth is reached. Do not force the needle.

e Administer the LTURM 36 suspension.
o Gently remove the needle and return the mouse to its cage.

o Observe the mouse for any signs of distress or incorrect administration (e.g., fluid coming
from the nose).
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Caption: General experimental workflow for in vivo studies with LTURM 36.
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» To cite this document: BenchChem. [Application Notes and Protocols: LTURM 36 Dosage
and Administration in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579307#lturm-36-dosage-and-administration-in-

mice]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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